Cas no 307525-91-3 (N-(3-hydroxyphenyl)thiophene-2-carboxamide)

• Product Name: N-(3-hydroxyphenyl)thiophene-2-carboxamide
• CAS No: 307525-91-3
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 3066726
• PubChem ID: 728641
• Update Time: 2025-07-16

N-(3-hydroxyphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxyphenyl)thiophene-2-carboxamide
• CS-0261108
• Oprea1_599650
• MFCD00563241
• 307525-91-3
• AKOS000533020
• SR-01000404292-1
• SR-01000404292
• HMA52591
• 993-773-7
• EN300-77143

• Inchi： 1S/C11H9NO2S/c13-9-4-1-3-8(7-9)12-11(14)10-5-2-6-15-10/h1-7,13H,(H,12,14)
• InChI Key： KMQXHRCPJAMIKP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 219.03539970g/mol
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.6Ų

N-(3-hydroxyphenyl)thiophene-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-hydroxyphenyl)thiophene-2-carboxamide

Introduction to N-(3-hydroxyphenyl)thiophene-2-carboxamide (CAS No. 307525-91-3)

N-(3-hydroxyphenyl)thiophene-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 307525-91-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural uniqueness of N-(3-hydroxyphenyl)thiophene-2-carboxamide lies in its combination of a hydroxyl group on the phenyl ring and a thiophene core, which together contribute to its distinct chemical and pharmacological properties.

The synthesis of N-(3-hydroxyphenyl)thiophene-2-carboxamide involves a series of well-defined chemical transformations that highlight the importance of precision and expertise in organic synthesis. The process typically begins with the functionalization of a thiophene precursor, followed by the introduction of the 3-hydroxyphenyl moiety through selective coupling reactions. These synthetic steps require careful optimization to ensure high yield and purity, which are critical for subsequent biological evaluation.

In recent years, N-(3-hydroxyphenyl)thiophene-2-carboxamide has been studied for its potential therapeutic applications, particularly in the context of modulating biological pathways associated with inflammation, oxidative stress, and neurodegenerative diseases. The presence of both hydroxyl and amide functional groups in its structure suggests that it may interact with various biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of N-(3-hydroxyphenyl)thiophene-2-carboxamide is its ability to exhibit dual functionality. The hydroxyl group can engage in hydrogen bonding interactions, while the amide moiety can participate in both hydrophobic and polar interactions. This dual nature makes it an interesting molecule for designing drugs that require specific binding affinities to biological receptors. Additionally, the thiophene ring itself is known to have favorable pharmacokinetic properties, including good solubility and metabolic stability, which are essential for drug efficacy.

The pharmacological profile of N-(3-hydroxyphenyl)thiophene-2-carboxamide has been explored through both in vitro and in vivo studies. Initial research indicates that this compound may possess anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators, making their inhibition a viable strategy for managing inflammatory diseases.

Beyond its anti-inflammatory potential, N-(3-hydroxyphenyl)thiophene-2-carboxamide has also shown promise in neuroprotective applications. Studies have suggested that it may protect against neurodegenerative diseases by mitigating oxidative stress and preventing the aggregation of misfolded proteins. The ability of this compound to cross the blood-brain barrier is particularly noteworthy, as it allows for direct interaction with neurological targets.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and medicine. N-(3-hydroxyphenyl)thiophene-2-carboxamide exemplifies this collaboration, as its discovery and characterization have been driven by advancements in synthetic chemistry and an increasing understanding of disease mechanisms at the molecular level.

In conclusion, N-(3-hydroxyphenyl)^®_®®, with its CAS number 307525-91-3, represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities position it as a valuable compound for further therapeutic development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.